4-(2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamido)benzamide

• IUPAC Name: 4-[[2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C18H17N5O5/c1-22-16-14(12(28-2)7-8-20-16)17(26)23(18(22)27)9-13(24)21-11-5-3-10(4-6-11)15(19)25/h3-8H,9H2,1-2H3,(H2,19,25)(H,21,24)
• InChI Key: WRVHAHNAELZCFV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NC3=CC=C(C=C3)C(=O)N)OC
• Molecular Formula: C18H17N5O5
• Molecular Weight: 383.4 g/mol
• CAS No.: 946372-99-2

Description

4-(2-{5-Methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamido)benzamide is a pyrido[2,3-d]pyrimidine derivative characterized by a fused bicyclic core with 2,4-dioxo functionality, a methoxy group at position 5, and a methyl group at position 1.

Comparison with Similar Compounds

Key Differences :

• Core Flexibility : Unlike benzimidazole derivatives (e.g., compounds 28–31 in ), the pyrido-pyrimidine core offers a rigid, planar structure that may improve target binding affinity.
• Side Chain : The acetamido-benzamide group distinguishes the target compound from hydrazinyl derivatives (e.g., 8a–f in ), which may exhibit different solubility and metabolic stability.

Characterization :

• The target compound’s structure would be confirmed via $ ^1H $ NMR (e.g., methoxy singlet at ~3.8 ppm, methyl resonance at ~3.3 ppm) and HRMS, consistent with methods in .

Physicochemical Properties

While direct data for the target compound is unavailable, inferences can be drawn from analogues:

• Solubility : The benzamide group may enhance aqueous solubility compared to lipophilic aryl-substituted derivatives (e.g., 8a–f in ). However, the pyrido-pyrimidine core’s hydrophobicity could limit this, similar to compound 7 in (logP ~2.5–3.5).
• Melting Point : Expected to exceed 150°C due to hydrogen-bonding capacity (cf. compound 53 in , MP 175–178°C).